4,7-Dichloro-8-nitroquinoline

• CAS No.: 5330-86-9
• Molecular Formula: C9H4Cl2N2O2
• Molecular Weight: 243.04 g/mol
• IUPAC Name: 4,7-dichloro-8-nitroquinoline
• InChI: InChI=1S/C9H4Cl2N2O2/c10-6-3-4-12-8-5(6)1-2-7(11)9(8)13(14)15/h1-4H
• InChI Key: BVDZJEJLGLITID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=NC=CC(=C21)Cl)[N+](=O)[O-])Cl

Description

4,7-Dichloro-8-nitroquinoline is a useful research compound. Its molecular formula is C9H4Cl2N2O2 and its molecular weight is 243.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Fuming nitric acid (8 ml) and concentrated sulfuric acid (16 ml) were combined cautiously at −10° C. 4,7-dichloroquinoline (5 g, 25 mmol) was added portionwise at −10° C. and after complete addition the mixture was allowed to warm to room temperature and stirring continued for 18 h. The reaction mixture was poured onto ice and the resulting solid removed by filtration washed with water (100 ml) to give the title compound (5.7 g, 94%).